Cas no 3087-39-6 (tert-Butoxytitanium (IV))

• Product Name: tert-Butoxytitanium (IV)
• CAS No: 3087-39-6
• MF: C₁₆H₄₀O₄Ti
• MW: 344.353406906128
• MDL: MFCD00040554
• CID: 43797
• PubChem ID: 24869984
• Update Time: 2025-04-18

tert-Butoxytitanium (IV) Chemical and Physical Properties

Names and Identifiers

• Tetra-tert-butyl orthotitanate
• Titanium (IV) tert-butoxide
• Titanium(IV) t-Butoxide
• orthotitanic acid tetra-tert-butyl ester
• Orthotitansaeure-tetra-tert-butylester
• sec-butyl orthotitanate
• tetra-sec-butoxotitanium
• titanium sec-butoxide
• titanium tetra-s-butoxide
• titanium tetra-tert-butoxide
• MFCD00040554
• Titanium(IV) tert-butoxide, deposition grade
• tetra-tert-butoxytitanium
• Titanium( cento) T-butoxide
• tert-Butoxytitanium (IV)
• titanium t-butoxide
• 3087-39-6
• Titanium(IV) t-butoxide (99.95%-Ti)
• F88228
• Titanium(IV) tert-butoxide
• 2-methylpropan-2-ol;titanium
• SCHEMBL104001
• SY066695

• MDL： MFCD00040554
• Inchi： 1S/4C4H10O.Ti/c4*1-4(2,3)5;/h4*5H,1-3H3;
• InChI Key： IZXRSZNHUSJWIQ-UHFFFAOYSA-N
• SMILES： [Ti].OC(C)(C)C.OC(C)(C)C.OC(C)(C)C.OC(C)(C)C

Computed Properties

• Exact Mass: 340.20900
• Monoisotopic Mass: 340.209307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: Not available
• Density: 0.881 g/mL at 25 °C(lit.)
• Boiling Point: 70 °C (2 mmHg)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.438
• PSA: 36.92000
• LogP: 5.06320
• Solubility: Not available
• Sensitiveness: moisture sensitive

tert-Butoxytitanium (IV) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H319
• Warning Statement： P210-P305+P351+P338-P370+P378
• Hazardous Material transportation number：UN 1993 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R10